DL-Ethyl Lactate

• CAS No.: 97-64-3
• Product Name: DL-Ethyl Lactate
• Molecular Formula: C5H10O3
• Molecular Weight: 118.13 g/mol
• IUPAC Name: ethyl 2-hydroxypropanoate
• Standard InChI: InChI=1S/C5H10O3/c1-3-8-5(7)4(2)6/h4,6H,3H2,1-2H3
• Standard InChIKey: LZCLXQDLBQLTDK-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(C)O
• Canonical SMILES: CCOC(=O)C(C)O
• Boiling Point: 309 °F at 760 mm Hg (USCG, 1999); 154.0 °C; 154 °C; 309°F
• Colorform: Colorless liquid
• Density: 1.03 at 68 °F (USCG, 1999); 1.0328 g.cu cm at 20 °C; 1.029-1.037; 1.03
• Flash Point: 115 °F (USCG, 1999); 115 °F (46 °C) (Closed Cup); 115°F
• Melting Point: -26 °C
• Physical Description: Ethyl lactate appears as a clear colorless liquid with a mild odor. Flash point 115°F. Denser than water and soluble in water. Vapors heavier than air.; Liquid; colourless liquid with a light ethereal, buttery odour; A clear colorless liquid with a mild odor.
• Description: Ethyl 2-hydroxy propanoate, also known as ethyl lactate or ethyl lactic acid, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Ethyl 2-hydroxy propanoate is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 2-hydroxy propanoate is primarily located in the cytoplasm. Ethyl 2-hydroxy propanoate exists in all eukaryotes, ranging from yeast to humans. Ethyl 2-hydroxy propanoate can be biosynthesized from 2-hydroxypropanoic acid. Ethyl 2-hydroxy propanoate is a butterscotch, buttery, and fruity tasting compound that can be found in a number of food items such as pulses, tea, fruits, and brassicas. This makes ethyl 2-hydroxy propanoate a potential biomarker for the consumption of these food products.; Ethyl lactate appears as a clear colorless liquid with a mild odor. Flash point 115°F. Denser than water and soluble in water. Vapors heavier than air.; Ethyl 2-hydroxypropanoate is the ethyl ester obtained of 2-hydroxypropanoic acid. It has a role as a metabolite. It is a secondary alcohol, a lactate ester and an ethyl ester. It derives from a 2-hydroxypropanoic acid.
• Solubility: 8.46 M; 1000 mg/mL at 20 °C; Miscible with water; Miscible with alcohol, ketones, esters, hydrocarbons, oil; Miscible with gasoline; Miscible with ether; miscible with water; soluble in organic solvents, oils; miscible (in ethanol)
• Synonyms: Lactic Acid Ethyl Ester; (±)-Ethyl 2-Hydroxypropionate; (±)-Ethyl Lactate; (±)-Lactic Acid Ethyl Ester; 2-Hydroxypropanoic Acid Ethyl Ester; Actylol; Acytol; Ethyl 2-Hydroxypropanoate; Ethyl 2-Hydroxypropionate; Ethyl Lactate; Ethyl rac-Lactate; Ethy
• Vapor Density: 4.07 (Air = 1)
• Vapor Pressure: 3.75 mmHg; 3.75 mm Hg at 25 °C
• PubChem Compound: 7344
• Last Modified: Nov 12 2021